4,5,6,7-Tetrahydro-2-methylbenzothiazole-5-methyl p-tolylsulphonate

• CAS No.: 77528-66-6
• Molecular Formula: C16H19NO3S2
• Molecular Weight: 337.5 g/mol
• IUPAC Name: (2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-5-yl)methyl 4-methylbenzenesulfonate
• InChI: InChI=1S/C16H19NO3S2/c1-11-3-6-14(7-4-11)22(18,19)20-10-13-5-8-16-15(9-13)17-12(2)21-16/h3-4,6-7,13H,5,8-10H2,1-2H3
• InChI Key: ZNYAYVDQWPROFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OCC2CCC3=C(C2)N=C(S3)C

Description

4,5,6,7-Tetrahydro-2-methylbenzothiazole-5-methyl p-tolylsulphonate is a useful research compound. Its molecular formula is C16H19NO3S2 and its molecular weight is 337.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The compound is prepared by action of p-toluenesulfonyl chloride on the above alcohol (IV), according to the procedure described in Example 1. M.p.=105°-106° C. Yield: 74%.

Synthesis routes and methods II

Procedure details